Cadmium tin oxide (Cd2SnO4)

• Molecular Formula: CdH2OSn
• Molecular Weight: 249.14 g/mol
• InChI: InChI=1S/Cd.H2O.Sn/h;1H2
• InChI Key: NFVXGELIOWMTNE-UHFFFAOYSA-N
• Canonical SMILES: O.[Cd].[Sn]

Description

Cadmium tin oxide is a transparent conductive oxide that has garnered significant attention due to its unique properties. It is known for its high electrical conductivity and optical transparency, making it a valuable material in various applications, particularly in the field of optoelectronics .

Preparation Methods

Cadmium tin oxide can be synthesized through several methods, including:

RF Magnetron Co-Sputtering: This method involves co-sputtering cadmium oxide and tin oxide targets in an argon ambient.

Sol-Gel Technique: This involves preparing a precursor solution of cadmium oxide and tin oxide, which is then deposited on substrates and subjected to heat treatment to form cadmium tin oxide films.

Dip-Coating Method: This method involves dipping substrates into a solution containing cadmium and tin precursors, followed by heat treatment to form cadmium tin oxide films.

Chemical Reactions Analysis

Cadmium tin oxide undergoes various chemical reactions, including:

Oxidation: Cadmium tin oxide can be oxidized to form cadmium oxide and tin oxide.

Reduction: It can be reduced in a hydrogen environment to form metallic cadmium and tin.

Substitution: Cadmium tin oxide can undergo substitution reactions with other metal oxides to form mixed oxides.

Common reagents used in these reactions include hydrogen for reduction and oxygen for oxidation. The major products formed from these reactions are cadmium oxide, tin oxide, and mixed oxides .

Scientific Research Applications

Cadmium tin oxide has a wide range of scientific research applications:

Optoelectronics: It is used as a transparent conductive oxide in solar cells, particularly in perovskite solar cells, due to its high electrical conductivity and optical transparency.

Photovoltaics: Cadmium tin oxide is used in cadmium telluride solar cells as a transparent conductive layer.

Photoelectrochemical Water Splitting: It is used to enhance the efficiency of solar water splitting by suppressing charge recombination.

Sensors: Cadmium tin oxide is used in gas sensors due to its sensitivity to various gases.

Mechanism of Action

The mechanism by which cadmium tin oxide exerts its effects is primarily through its high electrical conductivity and optical transparency. The material’s unique band alignment ensures efficient carrier transport and collection, which is crucial for its applications in optoelectronics and photovoltaics . In photoelectrochemical water splitting, the biphasic nanojunction form of cadmium tin oxide reduces charge recombination, enhancing the efficiency of the process .

Comparison with Similar Compounds

Cadmium tin oxide is often compared with other transparent conductive oxides such as:

Indium Tin Oxide (ITO): While indium tin oxide is widely used, cadmium tin oxide offers higher optical transmission in the visible region.

Fluorine-Doped Tin Oxide (FTO): Cadmium tin oxide has better electrical conductivity and optical properties compared to fluorine-doped tin oxide.

Similar compounds include indium tin oxide and fluorine-doped tin oxide, both of which are used in similar applications but have different properties and performance characteristics .